Cas no 2171259-11-1 ((3R)-3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}butanoic acid)

• Product Name: (3R)-3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}butanoic acid
• CAS No: 2171259-11-1
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6482308
• PubChem ID: 165509213
• Update Time: 2025-10-28

(3R)-3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}butanoic acid
• EN300-1548651
• (3R)-3-{3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]prop-2-enamido}butanoic acid
• 2171259-11-1

• Inchi： 1S/C28H26N2O5/c1-18(16-27(32)33)29-26(31)15-12-19-10-13-20(14-11-19)30-28(34)35-17-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-15,18,25H,16-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/b15-12+/t18-/m1/s1
• InChI Key： DFGNUGKKHSZPRU-NKAIQICCSA-N
• SMILES： O(C(NC1C=CC(/C=C/C(N[C@H](C)CC(=O)O)=O)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}butanoic acid

Comprehensive Guide to (3R)-3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}butanoic acid (CAS No. 2171259-11-1)

(3R)-3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}butanoic acid (CAS No. 2171259-11-1) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are essential for solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a protecting group for amines, ensuring selective reactions during peptide chain assembly. Researchers and pharmaceutical companies frequently seek high-purity Fmoc-amino acids like this compound to develop novel therapeutics and study protein interactions.

The molecular structure of (3R)-3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}butanoic acid features a butanoic acid backbone with an Fmoc-protected amino group and a phenylprop-2-enamido side chain. This unique configuration makes it valuable for constructing peptides with specific functional properties. The CAS No. 2171259-11-1 identifier ensures precise identification in chemical databases and procurement processes. Given the growing demand for custom peptide synthesis, this compound has gained attention in drug discovery and biotechnology applications.

One of the key advantages of (3R)-3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}butanoic acid is its compatibility with automated peptide synthesizers. Laboratories focusing on peptide-based drug development often prioritize this compound due to its stability and reactivity under SPPS conditions. Additionally, the Fmoc protection strategy allows for mild deprotection using piperidine, minimizing side reactions. As the pharmaceutical industry explores targeted therapies and bioconjugation techniques, the demand for such specialized building blocks continues to rise.

In recent years, CAS No. 2171259-11-1 has been referenced in studies related to anticancer peptides and enzyme inhibitors. Researchers are particularly interested in its potential to enhance peptide stability and bioavailability. The compound’s chiral center at the 3R position also makes it useful for studying stereoselective interactions in biological systems. With the increasing focus on personalized medicine, (3R)-3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}butanoic acid is poised to play a critical role in next-generation therapeutics.

From a commercial perspective, suppliers of Fmoc-amino acid derivatives highlight the importance of stringent quality control for CAS No. 2171259-11-1. Batch-to-batch consistency is crucial for researchers relying on this compound for reproducible results. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify purity. The compound’s shelf life and storage conditions (typically at -20°C under inert atmosphere) are also critical considerations for end-users.

Looking ahead, innovations in peptide synthesis methodologies and green chemistry are expected to influence the production and application of (3R)-3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}butanoic acid. As sustainability becomes a priority, researchers are exploring eco-friendly solvents and catalysts for Fmoc deprotection. Furthermore, advancements in AI-driven drug design may accelerate the discovery of new peptide sequences incorporating this building block.

For those sourcing CAS No. 2171259-11-1, it is advisable to collaborate with reputable suppliers who provide comprehensive technical data, including NMR spectra and certificates of analysis. Whether used in academic research or industrial-scale production, (3R)-3-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylprop-2-enamido}butanoic acid remains a cornerstone of modern peptide chemistry.